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Compound of Interest

Compound Name: Mesityl oxide

Cat. No.: B046562 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Mesityl oxide, a flammable and toxic chemical. Adherence to these

procedures is critical for minimizing risk and ensuring operational integrity.

Personal Protective Equipment (PPE)
When handling Mesityl oxide, a comprehensive PPE strategy is non-negotiable. The following

equipment is mandatory to prevent exposure through inhalation, skin contact, or eye contact.

Respiratory Protection: Use a NIOSH-approved respirator with organic vapor cartridges.[1] In

areas with poor ventilation or during spill clean-up, a self-contained breathing apparatus

(SCBA) is necessary.[1][2]

Eye and Face Protection: Chemical safety goggles are required at all times.[1][3] For splash

hazards, a face shield should be worn in addition to goggles.[1][3]

Skin and Body Protection:

Gloves: Wear solvent-resistant gloves.[4] Always inspect gloves for integrity before use and

employ proper removal techniques to avoid skin contact.[1]

Protective Clothing: A lab coat or chemical-resistant apron is required. For larger quantities

or increased risk of splashing, a full chemical-resistant suit is recommended.[1][4]
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Footwear: Closed-toe shoes are mandatory. In areas with a high risk of spills, chemical-

resistant boots should be worn.

Quantitative Safety Data
A clear understanding of Mesityl oxide's properties is crucial for safe handling. The following

table summarizes key quantitative data.

Property Value

Flash Point 28 °C / 82.4 °F[5]

Boiling Point 129 °C / 264.2 °F[5]

Melting Point -53 °C / -63.4 °F[5]

Upper Explosive Limit 10.1% (V)[3]

Lower Explosive Limit 1.4% (V)[3]

Vapor Pressure 10.53 mbar @ 20 °C[5]

Operational Plan: Safe Handling and Storage
Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.[4]

Ground and bond containers when transferring the liquid to prevent static discharge.[4]

Use non-sparking tools.[4][6]

Avoid contact with skin and eyes.[1][3]

Do not eat, drink, or smoke in areas where Mesityl oxide is handled.[3][4]

Storage:

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[3][4]
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Keep containers tightly closed.[3]

Store separately from strong oxidants and acids.[2]

Avoid storage in plastic or copper containers.[2]

Disposal Plan
Mesityl oxide waste is considered hazardous and must be disposed of accordingly.[4]

Small Quantities: For very small spills, absorb the liquid with a non-combustible material like

vermiculite, dry sand, or earth and place it in a sealed container for disposal.[4]

Large Quantities: For larger amounts or unused products, the recommended disposal

method is incineration in a chemical incinerator equipped with an afterburner and scrubber.

[3] This should be handled by a licensed disposal company.

Containers: Empty containers should be handled as the product itself and not mixed with

other waste.

Emergency Procedures: Spill Response Protocol
In the event of a Mesityl oxide spill, follow this step-by-step protocol to ensure a safe and

effective cleanup.

Experimental Protocol: Mesityl Oxide Spill Cleanup

Evacuate and Isolate: Immediately evacuate all non-essential personnel from the spill area.

[1][4] Isolate the area to prevent the spread of vapors.

Ensure Proper Ventilation: Increase ventilation in the area of the spill.[4]

Eliminate Ignition Sources: Remove all sources of ignition, including open flames, sparks,

and hot surfaces.[1][4]

Don Appropriate PPE: Before entering the spill area, ensure all responders are wearing the

correct PPE, including respiratory protection, chemical-resistant gloves, and eye protection.
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Contain the Spill: For liquid spills, create a dike around the spill using a non-combustible

absorbent material such as sand, earth, or vermiculite.[4][6]

Absorb the Spill: Carefully apply the absorbent material to the spill, working from the outside

in.

Collect and Dispose: Once the liquid is absorbed, use non-sparking tools to collect the

material and place it into a labeled, sealed container for hazardous waste disposal.[6]

Decontaminate the Area: Clean the spill area with soap and water.

Decontaminate PPE: All contaminated clothing and PPE should be removed and

decontaminated or disposed of as hazardous waste.

Report the Incident: Report the spill to the appropriate safety personnel.

Mesityl Oxide Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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